![molecular formula C15H18N4O2 B5794945 N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide](/img/structure/B5794945.png)
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide (DMXAA) is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA has been shown to have anti-tumor effects in vitro and in vivo, and has been investigated as a potential treatment for a variety of cancer types.
Mechanism of Action
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide is believed to exert its anti-tumor effects through the activation of the STING (Stimulator of Interferon Genes) pathway, which leads to the production of interferons and other cytokines that promote an anti-tumor immune response. This compound has also been shown to inhibit the formation of new blood vessels, which can limit the growth and spread of tumors.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the activation of immune cells, the inhibition of blood vessel formation, and the induction of tumor cell death. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide has several advantages for use in lab experiments, including its well-defined mechanism of action and its ability to induce tumor cell death through multiple pathways. However, this compound has some limitations, including its relatively low solubility and potential toxicity at high doses.
Future Directions
There are several potential future directions for research on N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide, including the development of more efficient synthesis methods, the investigation of its effects on different cancer types, and the development of combination therapies that incorporate this compound with other anti-tumor agents. Additionally, further research is needed to better understand the mechanisms underlying this compound's anti-tumor effects, and to identify potential biomarkers that may predict response to treatment.
Synthesis Methods
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylquinoxaline with various reagents, including morpholine and carbonyl compounds. The synthesis of this compound has been optimized over time, and several methods have been developed to improve the yield and purity of the compound.
Scientific Research Applications
N-(2,3-dimethyl-6-quinoxalinyl)-4-morpholinecarboxamide has been extensively studied for its anti-tumor effects, and has shown promise in preclinical studies as a potential treatment for a variety of cancer types. This compound has been shown to induce tumor cell death through a variety of mechanisms, including the activation of immune cells and the inhibition of blood vessel formation.
Properties
IUPAC Name |
N-(2,3-dimethylquinoxalin-6-yl)morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c1-10-11(2)17-14-9-12(3-4-13(14)16-10)18-15(20)19-5-7-21-8-6-19/h3-4,9H,5-8H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMXBNUYZVHCFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)NC(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24807545 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.